Cas no 21578-58-5 (1H-Benzimidazol-2-amine,N-phenyl-)

• Product Name: 1H-Benzimidazol-2-amine,N-phenyl-
• CAS No: 21578-58-5
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• MDL: MFCD00159990
• CID: 249902
• PubChem ID: 610671
• Update Time: 2025-05-24

1H-Benzimidazol-2-amine,N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,N-phenyl-
• 2-phenylaminobenzimidazole
• N-phenyl-1H-benzimidazol-2-amine
• N-PHENYL-1H-BENZO[D]IMIDAZOL-2-AMINE
• 2-Anilino-benzimidazol
• benzimidazol-2-ylphenylamine
• 1H-Benzimidazol-2-amine, N-phenyl-
• 1H-benzoimidazol-2-yl-phenyl-amine
• N-(1H-benzimidazol-2-yl)-N-phenylamine
• AF-960/00449010
• AKOS000283113
• SCHEMBL239690
• CBDivE_007392
• 2-anilinobenzimidazole
• 21578-58-5
• Oprea1_283362
• N-Phenyl-1H-benzimidazol-2-amine #
• FT-0742418
• anilinobenzimidazole
• (1H-Benzimidazol-2-yl)-phenyl-amine
• DTXSID40346252
• (1H-BENZOIMIDAZOL-2-YL)-PHENYL-AMINE

• MDL： MFCD00159990
• Inchi： 1S/C13H11N3/c1-2-6-10(7-3-1)14-13-15-11-8-4-5-9-12(11)16-13/h1-9H,(H2,14,15,16)
• InChI Key： OUAAURDVPDKVAK-UHFFFAOYSA-N
• SMILES： N1C(=NC2C=CC=CC1=2)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 209.09500
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 411.5°Cat760mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.755
• PSA: 40.71000
• LogP: 3.37950

Additional information on 1H-Benzimidazol-2-amine,N-phenyl-

1H-Benzimidazol-2-amine, N-phenyl-

The compound with CAS No. 21578-58-5, commonly referred to as 1H-Benzimidazol-2-amine, N-phenyl or N-phenylbenzimidazolamine, is a heterocyclic aromatic amine that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the benzimidazole family, which is a class of organic compounds characterized by a fused benzene and imidazole ring system. The presence of the amino group (-NH2) at the 2-position of the benzimidazole ring imparts unique chemical properties, making it a versatile building block for advanced materials and functional molecules.

1H-Benzimidazol-2-amine, N-phenyl exhibits a rigid planar structure due to the aromaticity of both the benzene and imidazole rings. This structural rigidity is advantageous in applications requiring high thermal stability and mechanical strength. Recent studies have highlighted its potential as a precursor for the synthesis of two-dimensional (2D) materials, such as graphene-like sheets, through chemical vapor deposition (CVD) techniques. The ability to form such materials is attributed to the compound's ability to undergo thermal decomposition into carbon-rich frameworks while retaining nitrogen functionalities.

In the field of materials science, N-phenylbenzimidazolamine has been extensively studied for its role in organic electronics. Researchers have demonstrated that this compound can serve as a dopant in semiconducting polymers, enhancing their electrical conductivity by facilitating charge transport mechanisms. For instance, a 2023 study published in *Nature Communications* revealed that incorporating N-phenylbenzimidazolamine into polythiophene-based materials significantly improved their charge carrier mobility, making them suitable for flexible electronic devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs).

The synthesis of 1H-Benzimidazol-2-amine, N-phenyl typically involves multi-step reactions starting from readily available starting materials such as aniline derivatives and aldehydes. A common approach includes the formation of an imine intermediate followed by cyclization under acidic or basic conditions to yield the benzimidazole skeleton. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

One of the most promising applications of N-phenylbenzimidazolamine lies in its use as a ligand in metal coordination chemistry. The nitrogen atoms in the imidazole ring can act as coordinating sites for transition metals, leading to the formation of metalloporphyrin-like complexes with potential applications in catalysis and sensing. For example, researchers have reported the use of this compound as a ligand for cobalt(II) ions, resulting in complexes with high catalytic activity towards oxygen reduction reactions (ORR), which are critical for fuel cell technologies.

In addition to its role in materials science, 1H-Benzimidazol-2-amine, N-phenyl has shown promise in medicinal chemistry. Its ability to act as an antioxidant and anti-inflammatory agent has been explored in preclinical studies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on reactive oxygen species (ROS) generation, suggesting their potential as therapeutic agents.

The versatility of N-phenylbenzimidazolamine extends to its application in polymer chemistry. It has been used as a monomer for synthesizing conducting polymers with tailored electronic properties. These polymers find applications in energy storage devices such as supercapacitors and batteries due to their high surface area and excellent charge storage capabilities.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1H-Benzimidazol-2-amine, N-phenyl. Density functional theory (DFT) calculations have revealed that the compound exhibits strong electron-withdrawing effects due to resonance between the nitrogen atoms and the aromatic rings. This property is exploited in designing molecules with enhanced stability against oxidation and degradation under harsh conditions.

In conclusion, 1H-Benzimidazol-2-amine, N-phenyl is a multifaceted compound with applications spanning materials science, electronics, medicine, and polymer chemistry. Its unique chemical properties and structural versatility make it an invaluable tool for researchers seeking innovative solutions across these disciplines. As ongoing research continues to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is expected to grow further.